SEN-1269
SEN-1269
SEN-1269 is an inhibitor of amyloid-β (AB) aggregation. It acts by blocking Aβ(1-42) aggregation and protecting neuronal cell lines exposed to Aβ(1-42), reducing Aβ oligomer-induced LTP and memory deficits in vivo.
Brand Name:
Vulcanchem
CAS No.:
956128-01-1
VCID:
VC0542973
InChI:
InChI=1S/C18H18N4O2/c1-22(2)14-6-4-8-16(10-14)24-17-11-19-18(20-12-17)21-13-5-3-7-15(23)9-13/h3-12,23H,1-2H3,(H,19,20,21)
SMILES:
CN(C)C1=CC(=CC=C1)OC2=CN=C(N=C2)NC3=CC(=CC=C3)O
Molecular Formula:
C18H18N4O2
Molecular Weight:
322.36
SEN-1269
CAS No.: 956128-01-1
Inhibitors
VCID: VC0542973
Molecular Formula: C18H18N4O2
Molecular Weight: 322.36
Purity: >98% (or refer to the Certificate of Analysis)
| CAS No. | 956128-01-1 |
|---|---|
| Product Name | SEN-1269 |
| Molecular Formula | C18H18N4O2 |
| Molecular Weight | 322.36 |
| IUPAC Name | 3-[[5-[3-(dimethylamino)phenoxy]pyrimidin-2-yl]amino]phenol |
| Standard InChI | InChI=1S/C18H18N4O2/c1-22(2)14-6-4-8-16(10-14)24-17-11-19-18(20-12-17)21-13-5-3-7-15(23)9-13/h3-12,23H,1-2H3,(H,19,20,21) |
| Standard InChIKey | MFPAAKZZUIRMKR-UHFFFAOYSA-N |
| SMILES | CN(C)C1=CC(=CC=C1)OC2=CN=C(N=C2)NC3=CC(=CC=C3)O |
| Appearance | Solid powder |
| Description | SEN-1269 is an inhibitor of amyloid-β (AB) aggregation. It acts by blocking Aβ(1-42) aggregation and protecting neuronal cell lines exposed to Aβ(1-42), reducing Aβ oligomer-induced LTP and memory deficits in vivo. |
| Purity | >98% (or refer to the Certificate of Analysis) |
| Shelf Life | >2 years if stored properly |
| Solubility | Soluble in DMSO |
| Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
| Synonyms | SEN-1269; SEN 1269; SEN1269; |
| Reference | 1: Scopes DI, O'Hare E, Jeggo R, Whyment AD, Spanswick D, Kim EM, Gannon J, Amijee H, Treherne JM. Aβ oligomer toxicity inhibitor protects memory in models of synaptic toxicity. Br J Pharmacol. 2012 Sep;167(2):383-92. doi: 10.1111/j.1476-5381.2012.01973.x. PubMed PMID: 22913627; PubMed Central PMCID: PMC3481045. |
| PubChem Compound | 46835756 |
| Last Modified | Nov 12 2021 |
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